Cas no 1797775-07-5 (N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide)

• Product Name: N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide
• CAS No: 1797775-07-5
• MF: C₂₂H₂₂N₂O₃S
• MW: 394.486684322357
• CID: 5372390
• Update Time: 2025-08-05

N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,3-dimethylphenyl)-N2-[[5-(hydroxyphenylmethyl)-2-thienyl]methyl]-
• N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide

• Inchi： 1S/C22H22N2O3S/c1-14-7-6-10-18(15(14)2)24-22(27)21(26)23-13-17-11-12-19(28-17)20(25)16-8-4-3-5-9-16/h3-12,20,25H,13H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： UWEORYCYJTZQQV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)C(NCC1SC(C(O)C2=CC=CC=C2)=CC=1)=O

Additional information on N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide

N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide (CAS No. 1797775-07-5): A Comprehensive Overview

N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide (CAS No. 1797775-07-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its CAS number, is a member of the thiophene class of organic compounds and has shown promising biological activities, particularly in the areas of anti-inflammatory and anti-cancer research.

The structure of N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide is characterized by a thiophene ring linked to a phenyl group through a hydroxymethyl moiety, and further functionalized with an ethanediamide group. This unique structural arrangement confers the compound with a range of chemical properties that make it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide has also shown promising anticancer activity. A study conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it was effective against breast cancer and colorectal cancer cell lines, making it a potential lead compound for further drug development in oncology.

The mechanism of action of N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide is not yet fully understood, but preliminary evidence suggests that it may interact with multiple cellular targets. One hypothesis is that the compound modulates the activity of kinases involved in cell signaling pathways, such as MAPK and PI3K/AKT. This multifaceted mechanism could explain its broad-spectrum biological activities and its potential as a multitarget drug candidate.

To further explore the therapeutic potential of N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide, several preclinical studies are currently underway. These studies aim to evaluate the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Preliminary data indicate that the compound has favorable pharmacokinetic properties and low toxicity, which are essential attributes for a successful drug candidate.

In conclusion, N'-(2,3-dimethylphenyl)-N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)ethanediamide (CAS No. 1797775-07-5) represents a promising new addition to the arsenal of compounds being investigated for their therapeutic potential in various diseases. Its unique structural features and multifaceted biological activities make it an exciting area of research for medicinal chemists and pharmacologists alike. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant interest in both academic and industrial settings.